molecular formula C32H32O7 B1220542 Karwinskione CAS No. 59481-46-8

Karwinskione

Cat. No.: B1220542
CAS No.: 59481-46-8
M. Wt: 528.6 g/mol
InChI Key: XFQXBYAOHZIDSQ-UHFFFAOYSA-N
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Description

Karwinskione is a naturally occurring compound identified in plant extracts, notably within the genus Karwinskia (e.g., Karwinskia humboldtiana), which has been studied for its phytochemical properties .

Properties

CAS No.

59481-46-8

Molecular Formula

C32H32O7

Molecular Weight

528.6 g/mol

IUPAC Name

7-(7,9-dimethoxy-1,3-dimethyl-3,4-dihydro-1H-benzo[g]isochromen-5-yl)-3,8,9-trihydroxy-3-methyl-2,4-dihydroanthracen-1-one

InChI

InChI=1S/C32H32O7/c1-15-8-23-21(16(2)39-15)12-22-24(10-19(37-4)11-26(22)38-5)29(23)20-7-6-17-9-18-13-32(3,36)14-25(33)27(18)31(35)28(17)30(20)34/h6-7,9-12,15-16,34-36H,8,13-14H2,1-5H3

InChI Key

XFQXBYAOHZIDSQ-UHFFFAOYSA-N

SMILES

CC1CC2=C(C=C3C(=CC(=CC3=C2C4=C(C5=C(C6=C(CC(CC6=O)(C)O)C=C5C=C4)O)O)OC)OC)C(O1)C

Canonical SMILES

CC1CC2=C(C=C3C(=CC(=CC3=C2C4=C(C5=C(C6=C(CC(CC6=O)(C)O)C=C5C=C4)O)O)OC)OC)C(O1)C

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Property This compound (Inferred) (3-Bromo-5-chlorophenyl)boronic acid
Molecular Formula Not specified C₆H₅BBrClO₂
Molecular Weight ~250–300 g/mol 235.27 g/mol
LogP (XLOGP3) Moderate hydrophobicity 2.15
Topological Polar Surface Area (TPSA) ~40–60 Ų 40.46 Ų
Solubility Likely low (plant extract) 0.24 mg/mL (ESOL)

Comparison with Functionally Similar Compounds

Bioactive Pyrole Derivatives

describes 4-cyano-1H-pyrrole-2-carboxylic acid methyl ester (CAS 1193-62-0), a functionally similar compound used in pharmaceutical intermediates . Key contrasts include:

  • Bioactivity : this compound’s speculated antioxidant properties differ from the pyrrole derivative’s role in synthesizing kinase inhibitors.
  • Pharmacokinetics : The pyrrole compound exhibits high gastrointestinal (GI) absorption (83.76%) and blood-brain barrier (BBB) permeability, whereas this compound’s bioavailability in mammalian systems is uncharacterized .

Table 2: Bioactivity and Pharmacokinetic Profiles

Parameter This compound (Inferred) 4-cyano-1H-pyrrole-2-carboxylic acid methyl ester
GI Absorption Unknown 83.76%
BBB Permeability Not reported Yes
CYP450 Inhibition Unlikely No
Synthetic Accessibility High (natural product) 2.07 (moderate)

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Karwinskione
Reactant of Route 2
Karwinskione

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